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Compound of Interest

Compound Name: Aekol

Cat. No.: B1178986 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory materials is a critical component of ensuring safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for Aekol, a
multivitamin preparation in an oil solution. Adherence to these procedures is vital for

maintaining a safe laboratory environment and complying with regulatory standards.

Understanding Aekol and Its Components
Aekol is an oil-based solution containing a combination of vitamins and an antioxidant. Its

proper disposal requires consideration of its pharmaceutical nature and the specific properties

of its ingredients. Unused, expired, or contaminated Aekol should be treated as chemical

waste.
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Component Type Disposal Consideration

Vitamin A (Retinol) Fat-Soluble Vitamin

Generally considered non-

hazardous pharmaceutical

waste. Should not be disposed

of down the drain.[1][2]

Vitamin E (Tocopherol) Fat-Soluble Vitamin

Similar to other vitamins, it is

classified as non-hazardous

pharmaceutical waste. Avoid

drain disposal.[1][2]

Menadione (Vitamin K3) Synthetic Vitamin

While a vitamin, high

concentrations may have

toxicity. It is prudent to manage

it as chemical waste. The

safety data sheet indicates it

can be harmful if swallowed

and may cause irritation.[3]

Beta-carotene Provitamin A

Considered a non-hazardous

component. Standard

procedures for non-hazardous

pharmaceutical waste apply.

Butylated Hydroxytoluene

(BHT)
Antioxidant

Classified as very toxic to

aquatic life with long-lasting

effects.[4][5][6] This

component drives the

classification of Aekol as a

hazardous waste. Must not be

released into the environment.

[4][5][7]

Soybean Oil Vehicle/Solvent

As an oil-based solution, it

should not be disposed of via

the sanitary sewer. Used oil is

a regulated material.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medicalwastepros.com/blog/how-do-you-dispose-of-old-vitamins/
https://fullscript.com/blog/handling-vitamins-and-supplements
https://www.medicalwastepros.com/blog/how-do-you-dispose-of-old-vitamins/
https://fullscript.com/blog/handling-vitamins-and-supplements
https://store.sangon.com/productImage/SDS/A502486/A502486_EN_S.pdf
https://www.carlroth.com/medias/SDB-NE05-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTg2NDB8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYTcvaGI1Lzg5NTA4NTE3NjQyNTQucGRmfDJjNmYxZTliZjkzOTQxNTAzNGU0Y2ZkZDk5MmJjNmYxYmVkZmI2MGNhZDU2ZGI3Y2E4Y2FlOTFiM2ViNjdkMjI
https://www.lobachemie.com/lab-chemical-msds/MSDS-BUTYLATED-HYDROXY-TOLUENE-CASNO-128-37-02381-EN.aspx
https://redox.com/wp-content/sds/2626.pdf
https://www.carlroth.com/medias/SDB-NE05-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTg2NDB8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYTcvaGI1Lzg5NTA4NTE3NjQyNTQucGRmfDJjNmYxZTliZjkzOTQxNTAzNGU0Y2ZkZDk5MmJjNmYxYmVkZmI2MGNhZDU2ZGI3Y2E4Y2FlOTFiM2ViNjdkMjI
https://www.lobachemie.com/lab-chemical-msds/MSDS-BUTYLATED-HYDROXY-TOLUENE-CASNO-128-37-02381-EN.aspx
https://www.fishersci.com/store/msds?partNumber=S25212&productDescription=BUTYL+HYDROXY+TOLUENE+BHT+500G&vendorId=VN00115888&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/labwaste-oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol for Aekol
The following protocol outlines the necessary steps for the safe and compliant disposal of

Aekol from a laboratory setting. This procedure is designed to prevent environmental

contamination and ensure the safety of all personnel.

Step 1: Waste Identification and Segregation

Treat all unused, expired, or contaminated Aekol as hazardous chemical waste due to the

presence of Butylated Hydroxytoluene (BHT) and its oil base.

Do not mix Aekol waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.[9]

Step 2: Containerization and Labeling

Collect Aekol waste in a dedicated, leak-proof container that is chemically compatible with

the oil-based solution. The original container can be used if it is in good condition.

Clearly label the waste container with the words "Hazardous Waste" and a detailed

description of the contents, including "Aekol waste (oil-based vitamin solution with Butylated

Hydroxytoluene)."

Include the date when the first drop of waste was added to the container.

Step 3: Storage

Store the sealed Aekol waste container in a designated satellite accumulation area within

the laboratory.

Ensure the storage area has secondary containment to capture any potential leaks.

Store the container away from drains, heat sources, and incompatible chemicals.

Step 4: Arrange for Professional Disposal

Once the waste container is full or has been in storage for the maximum allowable time

according to institutional and local regulations, arrange for its collection by your institution's
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EHS office or a licensed hazardous waste disposal company.[9]

Do not attempt to dispose of Aekol by pouring it down the drain, discarding it in regular

trash, or through any other unapproved method.[1][10] Improper disposal can lead to

environmental harm and regulatory penalties.[11]

Step 5: Disposal of Empty Containers

An Aekol container is considered "empty" when all contents have been removed by normal

means and no more than a trivial amount of residue remains.

The first rinse of the empty container with a suitable solvent should be collected and

disposed of as hazardous waste.

After proper rinsing, deface the original label and dispose of the container according to your

institution's guidelines for empty chemical containers.

Experimental Workflow for Aekol Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Aekol in a laboratory environment.
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Start

Waste Assessment

Disposal Procedure Improper Disposal (Avoid)

Aekol to be Disposed
(Unused, Expired, Contaminated)

Is Aekol a hazardous waste?

Collect in a labeled,
leak-proof hazardous waste container.

Yes, due to BHT and oil base

Pouring down the drain

No (Incorrect Assessment)

Discarding in regular trash

No (Incorrect Assessment)

Store in a designated satellite
accumulation area with
secondary containment.

Contact Environmental Health & Safety (EHS)
or licensed waste vendor for pickup.

Maintain disposal records.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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